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Compound of Interest

Compound Name: Lithium azide

Cat. No.: B123352 Get Quote

CAS Number: 19597-69-4 Molecular Formula: LiN₃

This technical guide provides an in-depth overview of lithium azide, a versatile and reactive

inorganic compound. Tailored for researchers, scientists, and professionals in drug

development, this document details its chemical and physical properties, synthesis protocols,

and key applications, with a focus on its role in organic synthesis and its relevance to biological

signaling pathways.

Core Properties and Data
Lithium azide is the lithium salt of hydrazoic acid.[1][2] It is an unstable and toxic compound

that decomposes upon heating to release lithium and nitrogen gas.[1][2] It is primarily utilized in

laboratory settings for various chemical reactions where an azide source is required.[2]

Quantitative Data Summary
For ease of reference and comparison, the key quantitative data for lithium azide are

summarized in the table below.
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Property Value Source

Molecular Weight 48.96 g/mol [2]

Melting Point 115 °C (decomposes) [1]

Boiling Point
103 °C (for a 20% w/w

aqueous solution)
[2]

Solubility in Water

36.12 g/100 g at 10 °C; 62.07

g/100 g at 15.5 °C; 66.41

g/100 g at 16 °C

[1]

Solubility in Ethanol 20.26 g/100 g at 16 °C [1]

Appearance
Colorless liquid (as a 20% w/w

aqueous solution)
[2]

Density
Approximately 1.088 g/mL (for

a 20% w/w aqueous solution)
[3]

Experimental Protocols: Synthesis of Lithium Azide
Lithium azide can be synthesized through several metathesis reactions. A common laboratory-

scale preparation involves the reaction of sodium azide with a soluble lithium salt, such as

lithium nitrate or lithium sulfate, in an aqueous solution.[1][3]

Detailed Methodology: Synthesis from Sodium Azide
and Lithium Sulfate
This protocol describes the synthesis of lithium azide from sodium azide and lithium sulfate,

followed by purification.

Materials:

Sodium azide (NaN₃)

Lithium sulfate monohydrate (Li₂SO₄·H₂O)

Deionized water
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96% Ethanol

Procedure:

In a suitable reaction vessel, dissolve equimolar amounts of sodium azide and lithium sulfate

in deionized water with gentle heating and stirring.

The reaction mixture is stirred to ensure the reaction proceeds to completion, which is driven

by the precipitation of sodium sulfate.

The precipitated sodium sulfate is removed by filtration.

The filtrate, containing the aqueous solution of lithium azide, is then subjected to slow

evaporation under reduced pressure to obtain crystalline lithium azide.

For further purification, the crude product can be digested in 96% ethanol at approximately

35°C for a short period, followed by filtration to remove any remaining sodium salts.

The purified lithium azide is then dried in a drying oven at a temperature not exceeding

80°C.

Applications in Research and Development
The primary utility of lithium azide in a research and development context stems from the

azide anion (N₃⁻), which is a potent nucleophile.[3] This makes lithium azide a valuable

reagent for introducing the azide functionality into organic molecules.

Role in Organic Synthesis
Organic azides are versatile intermediates in the synthesis of a wide range of nitrogen-

containing compounds.[4]

Synthesis of Primary Amines: Alkyl azides, formed via nucleophilic substitution of alkyl

halides with lithium azide, can be readily reduced to primary amines.[3][5] This two-step

process provides a reliable method for the preparation of primary amines.[5][6] Common

reducing agents for this transformation include lithium aluminum hydride (LiAlH₄) and

catalytic hydrogenation.[5][6]
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"Click" Chemistry: Organic azides are key participants in the copper-catalyzed azide-alkyne

cycloaddition (CuAAC), a cornerstone of "click" chemistry.[6] This reaction allows for the

efficient and highly selective formation of 1,2,3-triazole rings, which are stable and can be

found in various biologically active molecules.[6]

Synthesis of Heterocycles: The reactivity of the azide group is harnessed in the synthesis of

various heterocyclic compounds.[7]

Use in Drug Development
While specific examples of lithium azide as the preferred azide source in the synthesis of

commercial drugs are not prominently documented, the azide functional group itself is of

significant interest in medicinal chemistry. Azide derivatives of known drugs have been

explored as prodrugs, which can exhibit improved properties such as increased half-life and

better penetration of biological barriers like the blood-brain barrier.[8] The azide can be

converted in vivo to the active amine form of the drug.[8]

Biological Significance: The Role of the Lithium Ion
in Signaling Pathways
The biological effects of lithium salts are primarily attributed to the lithium cation (Li⁺). Lithium

has profound effects on several intracellular signaling pathways and is a cornerstone in the

treatment of bipolar disorder.[9][10] While this guide focuses on lithium azide, the following

information on the lithium ion is crucial for researchers in drug development and neuroscience.

Inhibition of Glycogen Synthase Kinase-3 (GSK-3): Lithium directly and indirectly inhibits

GSK-3, a key enzyme in numerous signaling pathways.[11] This inhibition is believed to be a

major contributor to its therapeutic effects.

Wnt Signaling Pathway: By inhibiting GSK-3, lithium can mimic the activation of the Wnt

signaling pathway, which is crucial for cell fate determination, proliferation, and survival.[12]

[13]

Inositol Monophosphatase (IMPase) Inhibition: Lithium also inhibits IMPase, an enzyme in

the phosphatidylinositol signaling pathway.[11][13] This leads to a depletion of myo-inositol

and affects downstream signaling cascades.[11]
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Visualizations: Workflows and Pathways
To provide a clearer understanding of the concepts discussed, the following diagrams illustrate

a representative synthetic workflow and a key signaling pathway.

Multi-Step Synthesis of a Primary Amine

Alkyl Halide (R-X)

SN2 Reaction

Lithium Azide (LiN₃)

Organic Azide (R-N₃)

Reduction (e.g., LiAlH₄)

Primary Amine (R-NH₂)

Click to download full resolution via product page

Caption: Workflow for the synthesis of a primary amine using lithium azide.
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Simplified Wnt Signaling Pathway and the Effect of Lithium
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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